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Compound of Interest

Compound Name: 6alpha-Hydroxymaackiain

Cat. No.: B209176

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a
Key Pterocarpan

Abstract

6alpha-Hydroxymaackiain is a naturally occurring pterocarpan, a class of isoflavonoids
recognized for their diverse biological activities. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological roles of
6alpha-Hydroxymaackiain. It is primarily intended for researchers, scientists, and
professionals in the fields of natural product chemistry, pharmacology, and drug development.
This document summarizes key quantitative data, details relevant experimental protocols, and
visualizes associated biochemical pathways to facilitate a deeper understanding and further
investigation of this compound.

Chemical Structure and Identification

6alpha-Hydroxymaackiain, with the chemical formula C16H120s, is structurally characterized
by the tetracyclic pterocarpan core. The IUPAC name for this compound is (6aR,11aR)-6a-
hydroxy-8,9-methylenedioxypterocarpan-3-ol.

Table 1: Chemical Identifiers for 6alpha-Hydroxymaackiain
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Identifier Value

(6aR,11aR)-6a-hydroxy-8,9-

UPAC Name methylenedioxypterocarpan-3-ol
CAS Number 61218-44-8[1]

Molecular Formula C16H1206

Molecular Weight 300.26 g/mol

INChl=1S/C16H1206/c17-8-1-2-9-11(3-8)19-6-
InChl 16(18)10-4-13-14(21-7-20-13)5-12(10)22-
15(9)16/h1-5,15,17-18H,6-7H2

C1=CC2=C(C=C10)OC[C@]3(C(03)C4=CC5=
C(C=C4)0CO5)0

SMILES

Physicochemical Properties

6alpha-Hydroxymaackiain is a solid at room temperature with a defined melting point. Its
solubility is limited in water but higher in organic solvents such as chloroform, dichloromethane,
ethyl acetate, DMSO, and acetone.

Table 2: Physicochemical Properties of 6alpha-Hydroxymaackiain

Property Value Source
Physical State Solid [2]
Melting Point 178-181°C [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Spectroscopic Data

The structural elucidation of 6alpha-Hydroxymaackiain has been achieved through various
spectroscopic techniques. The following tables summarize the key spectroscopic data.
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Table 3: *H NMR Spectral Data

Position

Chemical Shift (6, ppm)

Data not explicitly available in search results

Table 4: 13C NMR Spectral Data

Position

Chemical Shift (6, ppm)

Data not explicitly available in search results

Table 5: Mass Spectrometry Data

lonization Mode

[M+H]* (m/z)

Data not explicitly available in search results

Table 6: Infrared (IR) Spectroscopy Data

Functional Group

Wavenumber (cm—?)

Data not explicitly available in search results

Biological Activity and Signhaling Pathways

The most well-documented biological role of 6alpha-Hydroxymaackiain is as a key

intermediate in the biosynthesis of the phytoalexin pisatin in the garden pea (Pisum sativum).

[4] Phytoalexins are antimicrobial compounds produced by plants in response to pathogen

attack or stress.

Pisatin Biosynthesis Pathway

The final step in the biosynthesis of pisatin involves the methylation of the 3-hydroxyl group of

(+)-6a-hydroxymaackiain. This reaction is catalyzed by the S-adenosyl-L-methionine-

dependent enzyme, (+)-6a-hydroxymaackiain 3-O-methyltransferase (HMKMT).[5][6] The
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expression and activity of HMKMT are induced by various stressors, including microbial
infection and exposure to elicitors like copper chloride (CuClz), indicating that this pathway is a
crucial component of the plant's defense mechanism.[5][7]
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Caption: Biosynthesis of pisatin from (+)-maackiain.

Antifungal Activity

As a phytoalexin precursor, 6alpha-Hydroxymaackiain is implicated in plant defense against
fungal pathogens. While the direct antifungal activity of 6alpha-Hydroxymaackiain is not as
extensively studied as that of pisatin, pterocarpans as a class are known for their antifungal
properties.

Experimental Protocols

This section provides an overview of methodologies relevant to the study of 6alpha-
Hydroxymaackiain.

Isolation of 6alpha-Hydroxymaackiain (General
Procedure for Phytoalexin Extraction)

This protocol is adapted from general methods for phytoalexin isolation from pea seedlings.
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Elicitation: Treat pea seedlings with an elicitor such as copper chloride (CuCl2) to induce the
production of phytoalexins.

Extraction: Homogenize the treated plant material (e.g., seedlings or pods) in 80% ethanol.
Clarification: Centrifuge the homogenate to remove solid plant debris.
Concentration: Evaporate the ethanol from the supernatant under reduced pressure.

Purification: The crude extract can be further purified using chromatographic techniques
such as thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC) to isolate 6alpha-Hydroxymaackiain.
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Caption: General workflow for the isolation of 6alpha-Hydroxymaackiain.

Antifungal Susceptibility Testing (Broth Microdilution
Method)
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This is a generalized protocol for assessing the antifungal activity of a compound like 6alpha-
Hydroxymaackiain.

e Inoculum Preparation: Prepare a standardized suspension of the fungal test organism in a
suitable broth medium.

» Serial Dilution: Prepare serial dilutions of 6alpha-Hydroxymaackiain in the broth medium in
a 96-well microtiter plate.

« Inoculation: Add the fungal inoculum to each well of the microtiter plate.

 Incubation: Incubate the plate at an appropriate temperature for a specified period (e.g., 24-
48 hours).

e MIC Determination: Determine the Minimum Inhibitory Concentration (MIC), which is the
lowest concentration of the compound that visibly inhibits fungal growth. This can be
assessed visually or by measuring the optical density.
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Caption: Workflow for antifungal susceptibility testing.
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Conclusion

6alpha-Hydroxymaackiain is a significant natural product, primarily recognized for its role as
the immediate precursor to the phytoalexin pisatin. Its biosynthesis is tightly regulated as part
of the plant's defense response. While its own biological activities are less explored compared
to its methylated derivative, its pterocarpan structure suggests potential for a range of
bioactivities that warrant further investigation. The experimental protocols outlined in this guide
provide a foundation for researchers to further explore the chemical and biological properties of
this intriguing molecule. Future research could focus on elucidating its full spectroscopic profile,
developing efficient synthetic routes, and exploring its potential as a lead compound in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Total synthesis of pterocarpan: (x)-neorautenane - Journal of the Chemical Society, Perkin
Transactions 1 (RSC Publishing) [pubs.rsc.org]

e 2. Synthesis of pterocarpans - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 3. Anti-Inflammatory Activity of Extracts and Pure Compounds Derived from Plants via
Modulation of Signaling Pathways, Especially PISBK/AKT in Macrophages [mdpi.com]

o 4. researchgate.net [researchgate.net]
e 5. apsnet.org [apsnhet.org]

e 6. A Simple and Rapid Assay for Measuring Phytoalexin Pisatin, an Indicator of Plant
Defense Response in Pea (Pisum sativum L.) - PMC [pmc.ncbi.nlm.nih.gov]

e 7. Induction of 6a-hydroxymaackiain 3-O-methyltransferase and phenylalanine ammonia-
lyase mRNA translational activities during the biosynthesis of pisatin - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [6alpha-Hydroxymaackiain: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b209176?utm_src=pdf-body
https://www.benchchem.com/product/b209176?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950000949
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950000949
https://pubmed.ncbi.nlm.nih.gov/21560766/
https://www.mdpi.com/1422-0067/21/24/9605
https://www.mdpi.com/1422-0067/21/24/9605
https://www.researchgate.net/publication/51115753_Synthesis_of_Pterocarpans
https://www.apsnet.org/publications/phytopathology/backissues/Documents/1975Articles/Phyto65n05_642.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8413594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8413594/
https://pubmed.ncbi.nlm.nih.gov/1929414/
https://pubmed.ncbi.nlm.nih.gov/1929414/
https://pubmed.ncbi.nlm.nih.gov/1929414/
https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-structure-and-properties
https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b209176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-structure-and-properties
https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b209176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b209176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

